Cas no 1365643-24-8 (1-Bromo-4-nitro-2,6-bis-(trifluoromethyl)benzene)
1365643-24-8 structure
Product Name:1-Bromo-4-nitro-2,6-bis-(trifluoromethyl)benzene
CAS No:1365643-24-8
MF:C8H2BrF6NO2
MW:338.001402378082
CID:6644947
PubChem ID:89814653
Update Time:2024-05-28
1-Bromo-4-nitro-2,6-bis-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
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- 1365643-24-8
- SCHEMBL15271018
- 1-bromo-4-nitro-2,6-bis-(trifluoromethyl)benzene
- 2-Bromo-5-nitro-1,3-bis(trifluoromethyl)benzene
- 1-bromo-4-nitro-2,6-bis(trifluoromethyl)benzene
- 1-Bromo-4-nitro-2,6-bis-(trifluoromethyl)benzene
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- Inchi: 1S/C8H2BrF6NO2/c9-6-4(7(10,11)12)1-3(16(17)18)2-5(6)8(13,14)15/h1-2H
- InChI Key: QTQZFSLNINYVFF-UHFFFAOYSA-N
- SMILES: BrC1C(C(F)(F)F)=CC(=CC=1C(F)(F)F)[N+](=O)[O-]
Computed Properties
- Exact Mass: 336.91731g/mol
- Monoisotopic Mass: 336.91731g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 45.8Ų
1-Bromo-4-nitro-2,6-bis-(trifluoromethyl)benzene Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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